Cas no 150525-11-4 (1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate)

• Product Name: 1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate
• CAS No: 150525-11-4
• MF: C₁₄H₂₀N₂O₇
• MW: 328.317804336548
• CID: 4602817
• Update Time: 2025-10-30

1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C14H20N2O7/c1-14(2,3)22-13(21)15-7-8(17)6-9(15)12(20)23-16-10(18)4-5-11(16)19/h8-9,17H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： RCYWULWEILTJPC-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](O)C[C@H]1C(ON1C(=O)CCC1=O)=O

Additional information on 1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate

Introduction to 1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate and Its Significance in Modern Chemical Research

1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate, identified by its CAS number 150525-11-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical innovation. This intricate molecular structure, characterized by its unique blend of functional groups and stereochemistry, has garnered attention for its potential applications in drug discovery and molecular engineering. The compound's architecture integrates several key features that make it a promising candidate for further exploration, particularly in the context of developing novel therapeutic agents.

The core of this molecule lies in its dioxopyrrolidin-1-yl moiety, which is a heterocyclic ring system containing an oxygen bridge. This structural element is known for its ability to interact with biological targets in a highly specific manner, often serving as a scaffold for designing molecules that can modulate biological pathways. The presence of the (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate group further enhances the compound's complexity and potential biological activity. This stereochemically defined pyrrolidine ring is a common motif in bioactive molecules, contributing to their binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been growing interest in exploring the therapeutic potential of molecules that incorporate dioxopyrrolidin-1-yl and related heterocyclic systems. These compounds have shown promise in various preclinical studies as modulators of inflammatory pathways, metabolic disorders, and even certain types of cancer. The tert-butyl substituent at the 1-position of the molecule adds another layer of functionalization, which can influence both the solubility and metabolic stability of the compound. This feature is particularly important in pharmaceutical development, where optimizing these properties is crucial for achieving effective drug delivery and prolonged biological activity.

One of the most compelling aspects of 1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate is its potential as a lead compound for further derivatization. Researchers have been leveraging computational chemistry and high-throughput screening techniques to identify analogs that may exhibit enhanced potency or reduced toxicity. The flexibility offered by the (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate scaffold allows for modifications at multiple positions without compromising the overall structural integrity or biological relevance. This has opened up avenues for designing libraries of compounds that can be rapidly screened for their pharmacological effects.

Recent advancements in synthetic chemistry have also contributed to more efficient methods for producing this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled researchers to construct complex molecular frameworks with high precision. These improvements not only reduce production costs but also allow for greater experimentation with different substituents and functional groups. As a result, the accessibility of 150525-11-4 has increased significantly, facilitating more widespread investigation into its applications.

The compound's relevance extends beyond mere academic curiosity; it holds practical implications for drug development pipelines. For instance, its structural features make it a viable candidate for investigating interactions with enzymes such as cytochrome P450 monooxygenases or esterases, which are critical in drug metabolism. Understanding how these enzymes process 1-(tert-butyl) 2-(2,5-dioxopyrrolidin-1-yl) (2S,4R)-4-hydroxypyrrolidine-1,2-dicarboxylate can provide valuable insights into optimizing drug candidates for clinical use. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.

In conclusion,150525-11-4 exemplifies the intersection of innovative chemistry and biological research. Its unique structural attributes position it as a versatile tool for exploring new therapeutic strategies across multiple disease areas. As our understanding of molecular interactions continues to evolve,this compound will likely play an increasingly important role in shaping the future of pharmaceutical innovation.